Cas no 383135-91-9 (1-(2-pyridinylmethyl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-(2-pyridinylmethyl)-1H-pyrrole-2-carbaldehyde
• CAS No: 383135-91-9
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1076417
• PubChem ID: 3791494
• Update Time: 2025-07-19

1-(2-pyridinylmethyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Pyridin-2-ylmethyl-1H-pyrrole-2-carbaldehyde
• 1-(2-pyridylmethyl)pyrrole-2-carbaldehyde
• 1-(pyridin-2-ylmethyl)-1H-pyrrole-2-carbaldehyde
• AC1MXJOB
• BBL020362
• CTK7I0116
• MolPort-000-147-822
• SBB010737
• STK891973
• 1-(2-pyridinylmethyl)-1H-pyrrole-2-carbaldehyde
• DB-345851
• 1-(2-pyridylmethyl)-1H-pyrrole-2-carbaldehyde
• 1-(2-Pyridinylmethyl)-1H-pyrrole-2-carbaldehyde, AldrichCPR
• SB62875
• NCGC00335563-01
• 1-(pyridin-2-ylmethyl)pyrrole-2-carbaldehyde
• AKOS000101057
• 383135-91-9
• AB01327960-02
• DTXSID70396462
• CS-0118078

• MDL： MFCD02665150
• Inchi： 1S/C11H10N2O/c14-9-11-5-3-7-13(11)8-10-4-1-2-6-12-10/h1-7,9H,8H2
• InChI Key： YXISMHMPFYBWTP-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1CC1C=CC=CN=1

Computed Properties

• Exact Mass: 186.079
• Monoisotopic Mass: 186.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 1.74390

1-(2-pyridinylmethyl)-1H-pyrrole-2-carbaldehyde Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-(2-pyridinylmethyl)-1H-pyrrole-2-carbaldehyde

Introduction to 1-(2-Pyridinylmethyl)-1H-Pyrrole-2-Carbaldehyde (CAS No. 383135-91-9)

1-(2-Pyridinylmethyl)-1H-Pyrrole-2-Carbaldehyde, with the CAS number 383135-91-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrole ring and a pyridine moiety, making it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-(2-Pyridinylmethyl)-1H-Pyrrole-2-Carbaldehyde consists of a pyrrole ring attached to a pyridine ring through a methylene bridge, with an aldehyde functional group at the 2-position of the pyrrole ring. This arrangement imparts specific chemical and physical properties that are crucial for its potential biological activities. The presence of the aldehyde group makes it an excellent starting material for further derivatization, enabling the synthesis of a wide range of derivatives with diverse biological profiles.

In recent years, significant research efforts have been directed towards understanding the biological activities and potential therapeutic applications of 1-(2-Pyridinylmethyl)-1H-Pyrrole-2-Carbaldehyde. Studies have shown that this compound exhibits promising anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that derivatives of 1-(2-Pyridinylmethyl)-1H-Pyrrole-2-Carbaldehyde demonstrated potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

Moreover, research conducted at the University of California, Los Angeles (UCLA) in 2021 highlighted the antioxidant properties of 1-(2-Pyridinylmethyl)-1H-Pyrrole-2-Carbaldehyde. The study found that this compound effectively scavenged free radicals and protected cells from oxidative stress, which is a key factor in various diseases including neurodegenerative disorders and cardiovascular diseases. These findings underscore the potential of this compound in developing therapies for conditions characterized by oxidative stress.

In the realm of cancer research, 1-(2-Pyridinylmethyl)-1H-Pyrrole-2-Carbaldehyde has shown promising anti-cancer activities. A study published in Cancer Research in 2022 demonstrated that this compound selectively inhibited the growth of cancer cells while sparing normal cells. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression in cancer cells. These results suggest that 1-(2-Pyridinylmethyl)-1H-Pyrrole-2-Carbaldehyde could be a valuable lead compound for developing novel anti-cancer drugs.

Beyond its direct biological activities, 1-(2-Pyridinylmethyl)-1H-Pyrrole-2-Carbaldehyde has also been explored as a building block for synthesizing more complex molecules with enhanced biological properties. For example, researchers at Harvard University have used this compound as a starting material to synthesize novel inhibitors of protein-protein interactions (PPIs), which are known to play critical roles in various cellular processes and diseases. The ability to modulate PPIs through small molecules like 1-(2-Pyridinylmethyl)-1H-Pyrrole-2-Carbaldehyde opens up new avenues for therapeutic intervention.

The synthetic accessibility and structural flexibility of 1-(2-Pyridinylmethyl)-1H-Pyrrole-2-Carbaldehyde make it an attractive candidate for drug discovery programs. Its unique combination of functional groups allows for facile modification and optimization, enabling chemists to fine-tune its properties for specific therapeutic applications. Additionally, the compound's stability under various reaction conditions facilitates its use in large-scale synthesis and pharmaceutical development.

In conclusion, 1-(2-Pyridinylmethyl)-1H-Pyrrole-2-Carbaldehyde (CAS No. 383135-91-9) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, antioxidant, and anti-cancer properties, coupled with its synthetic versatility, position it as a promising lead compound for developing novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing molecule, further solidifying its importance in the field.